1. Home
  2. Product
  3. Reference Standards
  4. 2-[[3-[2-(Dimethylamino)ethyl]-1H-indol-5-yl]methyl] Sumatriptan
2-[[3-[2-(Dimethylamino)ethyl]-1H-indol-5-yl]methyl] Sumatriptan 2-[[3-[2-(Dimethylamino)ethyl]-1H-indol-5-yl]methyl] Sumatriptan
Brand Name: Vulcanchem
CAS No.: 545338-89-4
VCID: VC0120771
InChI: InChI=1S/C27H37N5O2S/c1-28-35(33,34)18-20-7-9-26-24(15-20)22(11-13-32(4)5)27(30-26)16-19-6-8-25-23(14-19)21(17-29-25)10-12-31(2)3/h6-9,14-15,17,28-30H,10-13,16,18H2,1-5H3
SMILES: CNS(=O)(=O)CC1=CC2=C(C=C1)NC(=C2CCN(C)C)CC3=CC4=C(C=C3)NC=C4CCN(C)C
Molecular Formula: C27H37N5O2S
Molecular Weight: 495.7 g/mol

2-[[3-[2-(Dimethylamino)ethyl]-1H-indol-5-yl]methyl] Sumatriptan

CAS No.: 545338-89-4

Reference Standards

VCID: VC0120771

Molecular Formula: C27H37N5O2S

Molecular Weight: 495.7 g/mol

2-[[3-[2-(Dimethylamino)ethyl]-1H-indol-5-yl]methyl] Sumatriptan - 545338-89-4

CAS No. 545338-89-4
Product Name 2-[[3-[2-(Dimethylamino)ethyl]-1H-indol-5-yl]methyl] Sumatriptan
Molecular Formula C27H37N5O2S
Molecular Weight 495.7 g/mol
IUPAC Name 1-[3-[2-(dimethylamino)ethyl]-2-[[3-[2-(dimethylamino)ethyl]-1H-indol-5-yl]methyl]-1H-indol-5-yl]-N-methylmethanesulfonamide
Standard InChI InChI=1S/C27H37N5O2S/c1-28-35(33,34)18-20-7-9-26-24(15-20)22(11-13-32(4)5)27(30-26)16-19-6-8-25-23(14-19)21(17-29-25)10-12-31(2)3/h6-9,14-15,17,28-30H,10-13,16,18H2,1-5H3
Standard InChIKey UVOHQDUMFGSNEJ-UHFFFAOYSA-N
SMILES CNS(=O)(=O)CC1=CC2=C(C=C1)NC(=C2CCN(C)C)CC3=CC4=C(C=C3)NC=C4CCN(C)C
Canonical SMILES CNS(=O)(=O)CC1=CC2=C(C=C1)NC(=C2CCN(C)C)CC3=CC4=C(C=C3)NC=C4CCN(C)C
Synonyms 3-[2-(Dimethylamino)ethyl]-2-[[3-[2-(dimethylamino)ethyl]-1H-indol-5-yl]methyl]-N-methyl-1H-Indole-5-methanesulfonamide; USP Sumatriptan Succinate Impurity A
PubChem Compound 12074066
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19